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Cat. No.: B12555658

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the formation kinetics of cyclopentane (CP)

hydrate and methane (CH4) hydrate, supported by experimental data. Understanding the

kinetics of hydrate formation is crucial for various applications, including energy storage and

transportation, desalination, and flow assurance in the oil and gas industry. While both

cyclopentane and methane form clathrate hydrates, their formation behaviors exhibit significant

differences, primarily due to their distinct physical and chemical properties.

Executive Summary
Cyclopentane, a liquid at ambient conditions, is a potent thermodynamic promoter for hydrate

formation, meaning it allows hydrates to form at milder temperature and pressure conditions

compared to methane. This property also significantly influences its formation kinetics.

Experimental evidence consistently demonstrates that cyclopentane hydrate formation is

characterized by a significantly shorter induction time and a faster growth rate compared to

methane hydrate under similar subcooling conditions. Methane, a gas, faces mass transfer
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limitations from the gas phase to the liquid phase, which can prolong its nucleation and growth

processes.

Comparative Analysis of Formation Kinetics
The formation of gas hydrates is a crystallization process that involves two main stages:

nucleation and growth. The kinetics of this process are typically evaluated based on three key

parameters:

Induction Time: The time elapsed from the establishment of favorable thermodynamic

conditions to the detection of the first hydrate crystals.

Formation Rate: The rate at which gas and water are converted into hydrate after nucleation.

Total Gas/Liquid Conversion: The total amount of guest molecule (methane or cyclopentane)

consumed and converted into the hydrate phase.

The following table summarizes experimental data for these parameters for both cyclopentane

and methane hydrates. It is important to note that a direct comparison is challenging due to

variations in experimental setups and conditions across different studies. The data presented

here are selected from studies using comparable methodologies to provide a representative

overview.
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Parameter
Cyclopentane (CP)
Hydrate

Methane (CH4)
Hydrate

Experimental
Conditions

Induction Time
Shorter (minutes to a

few hours)

Longer (hours to

days)

Stirred tank reactor,

similar subcooling

e.g., ~15 s at 15.2 °C

subcooling[1]

e.g., can range from

minutes to over 5400

minutes

Quiescent conditions,

porous media

Formation Rate Faster Slower
Mass transfer limited

systems

e.g., growth rates of

1.86 µm/s at 5 °C

subcooling

e.g., rate is strongly

influenced by gas

injection rate and

pressure[2]

Varies with

experimental setup

Driving Force
Forms at atmospheric

pressure, T > 0 °C

Requires high

pressure and low

temperature

Standard temperature

and pressure

Controlling Factor Heat transfer
Mass transfer (gas

dissolution)[2]
Stirred tank reactors

Experimental Protocols
The following sections detail generalized experimental methodologies for studying hydrate

formation kinetics, primarily focusing on a stirred tank reactor, a common apparatus for such

investigations.

I. Experimental Setup: Stirred Tank Reactor
A typical setup for measuring hydrate formation kinetics consists of a high-pressure,

temperature-controlled stirred tank reactor.

Components:

Reactor Vessel: A stainless steel or titanium autoclave with a volume typically ranging from

100 mL to several liters, capable of withstanding high pressures.
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Temperature Control System: A jacket surrounding the reactor through which a coolant (e.g.,

ethylene glycol-water mixture) is circulated from a refrigerated bath to maintain a constant

experimental temperature.[3]

Agitation System: A magnetically coupled stirrer with a variable speed controller to ensure

proper mixing of the gas and liquid phases.[3]

Gas Injection System: A connection to a high-pressure gas cylinder (for methane) with a

pressure regulator and a flow meter. For cyclopentane, it is introduced as a liquid.

Data Acquisition System: Sensors for monitoring and recording temperature and pressure

inside the reactor in real-time.[3]

II. Protocol for Determining Induction Time and
Formation Rate

System Preparation:

Thoroughly clean and rinse the reactor vessel with deionized water.[4]

Fill the reactor with a known volume of deionized water (and liquid cyclopentane for CP

hydrate formation).[4]

For methane hydrate, purge the reactor with low-pressure methane gas to remove air.

Pressurization and Cooling:

Pressurize the reactor with methane gas to the desired experimental pressure.

Start the cooling system to bring the reactor contents to the target experimental

temperature, which is within the hydrate stability zone.

Data Logging:

Continuously record the temperature and pressure inside the reactor.

Determination of Induction Time:
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The induction time is the period from when the system reaches the stable experimental

temperature and pressure until a sharp drop in pressure and a corresponding sharp

increase in temperature are observed.[5] This indicates the onset of rapid hydrate

formation, which is an exothermic process.

Measurement of Formation Rate:

The rate of hydrate formation is determined by monitoring the rate of gas consumption

after the induction period.

For methane hydrate, the number of moles of gas consumed can be calculated using the

ideal gas law with corrections for gas compressibility (using the real gas law and

compressibility factors).

The formation rate can be expressed as the moles of gas consumed per unit time.

Visualizing the Process
Experimental Workflow
The following diagram illustrates the typical workflow for a comparative study of cyclopentane

and methane hydrate formation kinetics.
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Caption: Experimental workflow for comparing CP and CH4 hydrate kinetics.
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Logical Relationship of Kinetic Factors
The diagram below illustrates the key factors influencing the formation kinetics of cyclopentane

and methane hydrates and their logical relationships.
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Caption: Factors influencing CP vs. CH4 hydrate formation kinetics.

Conclusion
The formation kinetics of cyclopentane hydrate are significantly faster than those of methane

hydrate. This is primarily attributed to the fact that cyclopentane is a liquid and a strong

thermodynamic promoter, which reduces the mass transfer limitations inherent in the formation

of methane hydrate from a gaseous phase. For researchers and professionals in fields where

hydrate formation is a key process, understanding these kinetic differences is essential for

designing and optimizing applications, whether it be for promoting rapid hydrate formation for
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storage or inhibiting it to prevent blockages. The choice between cyclopentane and methane as

a hydrate former will largely depend on the specific requirements of the application, including

desired formation speed, operating conditions, and economic feasibility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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